Cas no 21878-50-2 (N1-(2-Furylmethyl)-1,3-propanediamine)

N1-(2-Furylmethyl)-1,3-propanediamine structure
21878-50-2 structure
Product Name:N1-(2-Furylmethyl)-1,3-propanediamine
CAS No:21878-50-2
MF:C8H14N2O
MW:154.209561824799
CID:1077052
PubChem ID:20446494
Update Time:2025-04-20

N1-(2-Furylmethyl)-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

    • N1-(2-Furylmethyl)-1,3-propanediamine
    • CTK4I1725
    • Jsp006888
    • N-(2-Furylmethoxy)phthalimide
    • N-Furfuryloxyphthalimide
    • N-Furfuryl-propylen-diamin-(1.3)
    • PubChem7158
    • SBB067519
    • SureCN8914473
    • N1-(2-Furylmethyl)-1
    • 21878-50-2
    • (3-aminopropyl)(furan-2-ylmethyl)amine
    • AKOS005289727
    • N'-(furan-2-ylmethyl)propane-1,3-diamine
    • SCHEMBL10151326
    • (3-aminopropyl)[(furan-2-yl)methyl]amine
    • MDL: MFCD06213178
    • Inchi: 1S/C8H14N2O/c9-4-2-5-10-7-8-3-1-6-11-8/h1,3,6,10H,2,4-5,7,9H2
    • InChI Key: CJYLPHZWTNERHX-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CNCCCN

Computed Properties

  • Exact Mass: 154.110613074g/mol
  • Monoisotopic Mass: 154.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 98.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 51.2Ų

N1-(2-Furylmethyl)-1,3-propanediamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
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